Cas no 1261835-88-4 (3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261835-88-4
• MF: C₁₁H₁₀ClF₃O₃
• MW: 282.643513202667
• CID: 4988090
• Update Time: 2025-05-22

3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H10ClF3O3/c1-17-9-3-2-7(8(16)4-5-12)6-10(9)18-11(13,14)15/h2-3,6H,4-5H2,1H3
• InChI Key： FITWKAHBRKPNPD-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=C(C=1)OC(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on 3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone

Comprehensive Analysis of 3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone (CAS No. 1261835-88-4)

The compound 3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone (CAS 1261835-88-4) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and methoxy substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this chemical due to its potential role in developing novel therapeutics and crop protection agents.

One of the most searched questions regarding 3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone revolves around its synthetic pathways. The compound is typically synthesized through Friedel-Crafts acylation, followed by selective functionalization of the aromatic ring. The presence of both chloro and trifluoromethoxy groups enhances its reactivity, allowing for further derivatization. This property aligns with current trends in green chemistry, where researchers seek efficient methods to introduce fluorinated groups into organic molecules.

In the context of drug discovery, CAS 1261835-88-4 has gained attention as a potential building block for kinase inhibitors and GPCR modulators. The trifluoromethoxy group, in particular, is known to improve metabolic stability and membrane permeability - two critical factors in modern drug design. Recent publications highlight its use in developing compounds targeting inflammatory diseases and neurological disorders, topics that consistently rank high in scientific literature searches.

The agrochemical industry has shown growing interest in derivatives of 3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone, especially for developing new-generation pesticides with improved environmental profiles. The trifluoromethoxy moiety contributes to enhanced pesticidal activity while potentially reducing ecological impact, addressing current concerns about sustainable agriculture. This aligns with frequent searches for "eco-friendly pesticide intermediates" and "low-toxicity agrochemicals" in scientific databases.

From a spectroscopic characterization perspective, CAS 1261835-88-4 displays distinctive features in NMR and mass spectrometry. The chloro substituent at position 3 and the methoxy group at position 4' create characteristic splitting patterns in proton NMR, while the trifluoromethoxy group produces a unique signal in carbon-13 NMR. These analytical signatures are crucial for quality control in industrial applications, a topic frequently queried by quality assurance professionals.

The stability profile of 3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone under various conditions is another area of practical importance. Storage recommendations typically suggest protection from moisture and light, with optimal stability observed at temperatures below 25°C. Such handling considerations are particularly relevant given current industry focus on compound stability and storage optimization in chemical inventories.

Recent patent literature reveals innovative applications of CAS 1261835-88-4 in material science, particularly in the development of specialty polymers. The electron-withdrawing nature of its substituents makes it a candidate for modifying polymer properties, addressing frequent searches about "functionalized aromatic monomers" and "high-performance polymer precursors." This expanding application scope demonstrates the compound's versatility beyond traditional pharmaceutical uses.

Regulatory aspects of 3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone are frequently queried in regulatory compliance databases. While not classified as hazardous under current major chemical regulations, proper handling procedures are recommended due to its potential irritant properties. This information is particularly valuable for EHS (Environment, Health, and Safety) professionals searching for chemical safety data and regulatory status of specialty chemicals.

The commercial availability of CAS 1261835-88-4 has increased in recent years, reflecting growing market demand. Suppliers typically offer it in research quantities with >95% purity, with some providing custom synthesis services. This availability supports its adoption in diverse research programs, from academic investigations to industrial-scale applications. Current market trends show particular interest from contract research organizations specializing in fluorinated compound development.

Future research directions for 3-Chloro-4'-methoxy-3'-(trifluoromethoxy)propiophenone may explore its potential in asymmetric synthesis and catalysis. The propiophenone backbone offers opportunities for chiral modifications, addressing the pharmaceutical industry's need for enantiomerically pure compounds. This prospect aligns with frequent searches about "chiral building blocks" and "asymmetric synthesis intermediates" in chemical literature.